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Compound of Interest

Compound Name: Disulfane

Cat. No.: B1208498 Get Quote

Disulfane (H₂S₂), also known as hydrogen disulfide, is a highly reactive and unstable inorganic

compound. Due to its inherent instability and hazardous nature, handling disulfane requires

stringent safety protocols and specialized personal protective equipment (PPE). This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, for researchers, scientists, and drug development professionals.

Operational Plan: Handling Disulfane
Given the hazardous properties of disulfane, all work must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

1. Preparation:

Risk Assessment: Before commencing any work, a thorough risk assessment must be

conducted, considering the potential for exposure, fire, and explosion.

Emergency Equipment: Ensure that an emergency shower, eyewash station, and

appropriate fire extinguisher (e.g., dry chemical, CO₂) are readily accessible.

Spill Kit: A spill kit containing an inert absorbent material (e.g., sand, vermiculite) should be

available.

PPE Donning: All personnel must be trained in the proper donning and doffing of the required

PPE.
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2. Handling:

Inert Atmosphere: Whenever possible, handle disulfane under an inert atmosphere (e.g.,

nitrogen or argon) to minimize decomposition and the risk of fire.

Transfer: Use gastight syringes or a closed-system transfer apparatus for moving the

chemical. Ground and bond containers when transferring to prevent static discharge[1].

Avoid Contamination: Keep disulfane away from incompatible materials such as strong

oxidizing agents, acids, and bases[1].

Monitoring: If available, use a hydrogen sulfide gas detector, as disulfane can decompose to

H₂S, which has a characteristic rotten egg smell but quickly causes olfactory fatigue[2].

3. Disposal Plan:

Waste Collection: All disulfane-contaminated waste must be collected in a designated,

properly sealed, and clearly labeled hazardous waste container[3]. The container must be

compatible with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Disulfane," and any other institutionally required hazard information.

Decontamination: Glassware and equipment can be decontaminated using a bleach solution

or a specialized cleaning mixture, such as potassium permanganate solution, in a fume

hood[4].

Professional Disposal: The primary and recommended method for the disposal of disulfane
waste is through a licensed professional waste disposal service[3]. This ensures compliance

with all federal, state, and local environmental regulations.

Emergency Procedures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately and wash the affected area with

copious amounts of soap and water. Seek medical attention if irritation persists[1].
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Spill:

Minor Spill: In a fume hood, absorb the spill with an inert, non-combustible absorbent

material. Collect the absorbed material into a labeled container for hazardous waste

disposal.

Major Spill: Evacuate the area immediately. Alert emergency responders. Increase

ventilation and eliminate all ignition sources. Cleanup should only be performed by trained

personnel with appropriate respiratory protection and full protective clothing[1].

Quantitative Data Summary
Property Value Citation(s)

Chemical Formula H₂S₂ [5]

Molecular Weight 66.15 g/mol

Appearance Colorless to yellow liquid

Odor
Similar to camphor or rotten

eggs

Boiling Point 70.7 °C (159.3 °F)

Melting Point -89.6 °C (-129.3 °F)

InChI InChI=1S/H2S2/c1-2/h1-2H

CAS Number 13465-07-1 [5]

Hazards
Highly flammable, toxic,

unstable, corrosive.
[6]

Incompatible Materials
Strong oxidizing agents, acids,

bases.
[1]
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Personal Protective Equipment (PPE)
Due to the high toxicity and reactivity of disulfane, a high level of personal protective

equipment is mandatory. This corresponds to a minimum of Level B or C protection depending

on the concentration and risk of exposure[7].

PPE Category Specification Citation(s)

Respiratory Protection

A full-facepiece, positive-

pressure, self-contained

breathing apparatus (SCBA) or

a supplied-air respirator is

required.

[7]

Eye and Face Protection

Chemical splash goggles and

a face shield are necessary to

protect against splashes and

vapors.

[7]

Hand Protection

Chemical-resistant gloves are

required. Suitable materials

include Butyl rubber or Viton™.

Double gloving is

recommended.

[6]

Body Protection

A chemical-resistant suit or a

lab coat with a chemical-

resistant apron should be

worn. For significant exposure

risks, a fully encapsulating

chemical-protective suit may

be necessary.

[6][7]

Footwear

Closed-toe, chemical-resistant

safety shoes or boots are

required.
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Experimental Workflow for Safe Handling of
Disulfane

1. Preparation Phase

2. Handling Phase

3. Disposal Phase

Emergency Procedures

Conduct Risk Assessment

Verify Emergency Equipment
(Shower, Eyewash, Extinguisher)

Prepare Spill Kit

Don Appropriate PPE

Work in Fume Hood

Proceed to Handling

Use Inert Atmosphere Spill Occurs

Potential Hazard

Personal Exposure

Potential Hazard

Transfer with Gastight System

Monitor for Leaks (H2S Detector)

Segregate Waste

Proceed to Disposal

Label Hazardous Waste Container

Decontaminate Equipment

Arrange Professional Disposal

Evacuate & Alert
Contain if Safe

Use Emergency Shower/Eyewash
Seek Medical Attention
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Disulfane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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